Cas no 5496-93-5 (1-propyl-1,3-diazinane-2,4,6-trione)

• Product Name: 1-propyl-1,3-diazinane-2,4,6-trione
• CAS No: 5496-93-5
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD06496423
• CID: 380675
• PubChem ID: 285568
• Update Time: 2025-04-19

1-propyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-propyl-
• 1-propyl-1,3-diazinane-2,4,6-trione
• 1-propyl-1,3,5-trihydropyrimidine-2,4,6-trione
• 1-propylbarbituric acid
• 1-propyl-barbituric acid
• 1-Propyl-barbitursaeure
• 1-propylpyrimidine-2,4,6(1h,3h,5h)-trione
• AC1L63C6
• AC1Q6F8M
• AG-K-75606
• CTK5A2857
• N-propylbarbituric acid
• NSC142569
• SBB038950
• SureCN3294487
• InChI=1/C7H10N2O3/c1-2-3-9-6(11)4-5(10)8-7(9)12/h2-4H2,1H3,(H,8,10,12)
• SCHEMBL3294487
• NSC-142569
• XWOHLFXRXDBIHA-UHFFFAOYSA-
• DTXSID50301352
• AKOS000266958
• 5496-93-5
• XWOHLFXRXDBIHA-UHFFFAOYSA-N
• EN300-24203017

• MDL： MFCD06496423
• Inchi： 1S/C7H10N2O3/c1-2-3-9-6(11)4-5(10)8-7(9)12/h2-4H2,1H3,(H,8,10,12)
• InChI Key： XWOHLFXRXDBIHA-UHFFFAOYSA-N
• SMILES： O=C1CC(NC(N1CCC)=O)=O

Computed Properties

• Exact Mass: 170.0692
• Monoisotopic Mass: 170.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.241
• Refractive Index: 1.49
• PSA: 66.48
• LogP: 0.13160